Cas no 915203-84-8 (5-Acetyl-(4-methoxy phenoxy)pyridine)
5-Acetyl-(4-methoxy phenoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Acetyl-(4-methoxy phenoxy)pyridine
-
- MDL: MFCD25744739
- Inchi: 1S/C14H13NO3/c1-10(16)11-3-8-14(15-9-11)18-13-6-4-12(17-2)5-7-13/h3-9H,1-2H3
- InChI Key: PSQJFDSGYVOTBS-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(OC2=CC=C(OC)C=C2)N=C1)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
5-Acetyl-(4-methoxy phenoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D774012-250mg |
5-Acetyl-(4-methoxy phenoxy)pyridine |
915203-84-8 | 95% | 250mg |
$160 | 2024-06-06 | |
| eNovation Chemicals LLC | D774012-1g |
5-Acetyl-(4-methoxy phenoxy)pyridine |
915203-84-8 | 95% | 1g |
$235 | 2024-06-06 | |
| Aaron | AR01DI4Q-100mg |
5-Acetyl-(4-methoxy phenoxy)pyridine |
915203-84-8 | 95% | 100mg |
$61.00 | 2023-12-14 | |
| Aaron | AR01DI4Q-250mg |
5-Acetyl-(4-methoxy phenoxy)pyridine |
915203-84-8 | 95% | 250mg |
$500.00 | 2025-02-09 | |
| Aaron | AR01DI4Q-500mg |
5-Acetyl-(4-methoxy phenoxy)pyridine |
915203-84-8 | 95% | 500mg |
$147.00 | 2023-12-14 | |
| Aaron | AR01DI4Q-1g |
5-Acetyl-(4-methoxy phenoxy)pyridine |
915203-84-8 | 95% | 1g |
$800.00 | 2025-02-09 | |
| 1PlusChem | 1P01DHWE-1g |
5-Acetyl-(4-methoxy phenoxy)pyridine |
915203-84-8 | 95% | 1g |
$193.00 | 2024-04-20 | |
| A2B Chem LLC | AX08542-1g |
5-Acetyl-(4-methoxy phenoxy)pyridine |
915203-84-8 | 95% | 1g |
$220.00 | 2024-05-20 | |
| A2B Chem LLC | AX08542-100mg |
5-Acetyl-(4-methoxy phenoxy)pyridine |
915203-84-8 | 95% | 100mg |
$69.00 | 2024-05-20 | |
| A2B Chem LLC | AX08542-250mg |
5-Acetyl-(4-methoxy phenoxy)pyridine |
915203-84-8 | 95% | 250mg |
$115.00 | 2024-05-20 |
5-Acetyl-(4-methoxy phenoxy)pyridine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 5-Acetyl-(4-methoxy phenoxy)pyridine
Introduction to 5-Acetyl-(4-methoxy phenoxy)pyridine (CAS No. 915203-84-8)
5-Acetyl-(4-methoxy phenoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 915203-84-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound features a pyridine core substituted with an acetyl group and a 4-methoxy phenoxy moiety, which together contribute to its unique chemical properties and biological activities.
The structural framework of 5-Acetyl-(4-methoxy phenoxy)pyridine positions it as a valuable scaffold for the development of novel therapeutic agents. The presence of the pyridine ring imparts a certain electronic and steric environment that can interact favorably with biological targets, while the acetyl and methoxy phenoxy groups introduce functional diversity. Such structural attributes are often exploited in the design of molecules with enhanced pharmacological profiles.
In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles in modulating various cellular processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The specific substitution pattern in 5-Acetyl-(4-methoxy phenoxy)pyridine makes it a promising candidate for further investigation in these areas.
One of the most compelling aspects of 5-Acetyl-(4-methoxy phenoxy)pyridine is its potential as a lead compound for drug development. The acetyl group can serve as a site for further derivatization, allowing chemists to fine-tune the molecule's properties for optimal biological activity. Similarly, the methoxy phenoxy moiety can enhance solubility and metabolic stability, critical factors in drug design. These features make 5-Acetyl-(4-methoxy phenoxy)pyridine an attractive starting point for synthesizing novel therapeutics.
Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like 5-Acetyl-(4-methoxy phenoxy)pyridine. These methodologies enable researchers to rapidly assess the binding affinity and selectivity of compounds against biological targets, thereby streamlining the drug discovery pipeline. The integration of machine learning algorithms has further enhanced the ability to predict the pharmacological properties of molecules, making compounds like 5-Acetyl-(4-methoxy phenoxy)pyridine more accessible for therapeutic development.
The 4-methoxy phenoxy group in 5-Acetyl-(4-methoxy phenoxy)pyridine is particularly noteworthy for its role in modulating molecular interactions. Phenolic ethers are known for their ability to engage in hydrogen bonding and hydrophobic interactions, which are crucial for target binding. The methoxy substituent enhances these interactions by increasing the electron density on the oxygen atoms, thereby improving solubility and bioavailability. This feature makes 5-Acetyl-(4-methoxy phenoxy)pyridine a versatile building block for designing molecules with improved pharmacokinetic profiles.
Moreover, the acetyl group in 5-Acetyl-(4-methoxy phenoxy)pyridine provides an additional site for chemical modification. Acetylation is a common post-translational modification in biology and has been exploited in drug design to enhance receptor affinity or alter metabolic pathways. In medicinal chemistry, acetylated compounds often exhibit enhanced bioactivity due to improved binding kinetics or altered enzyme interactions. This underscores the potential of 5-Acetyl-(4-methoxy phenoxy)pyridine as a scaffold for developing novel therapeutic agents.
Current research efforts are focused on exploring the biological activities of 5-Acetyl-(4-methoxy phenoxy)pyridine and its derivatives. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation, cancer, and neurodegenerative diseases. These findings align with the broader trend toward developing small molecule inhibitors as treatments for complex diseases. The unique structural features of 5-Acetyl-(4-methoxy phenoxy)pyridine make it a promising candidate for further exploration in these therapeutic areas.
The synthesis of 5-Acetyl-(4-methoxy phenoxy)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have been employed to improve efficiency and scalability. These methodologies not only enhance production but also allow for greater flexibility in modifying the molecular structure of 5-Acetyl-(4-methoxy phenoxy)pyridine, enabling researchers to tailor its properties for specific applications.
In conclusion, 5-Acetyl-(4-methoxy phenoxy)pyridine (CAS No. 915203-84-8) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological activities. Its unique combination of functional groups makes it an excellent candidate for further investigation as a lead compound in drug development. As research continues to uncover new therapeutic applications, compounds like 5-Acetyl-(4-methoxy phenoxy)pyridine are poised to play a crucial role in addressing some of today's most pressing medical challenges.
915203-84-8 (5-Acetyl-(4-methoxy phenoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)